Cas no 1353999-65-1 (2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol)

• Product Name: 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol
• CAS No: 1353999-65-1
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 2156297
• Update Time: 2025-06-09

2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[((S)-1-benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol
• (S)-2-((1-Benzylpyrrolidin-3-yl)(methyl)amino)ethanol
• AM95552
• 2-[((S)-1-benzylpyrrolidin-3-yl)methylamino]ethanol
• 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol

• Inchi： 1S/C14H22N2O/c1-15(9-10-17)14-7-8-16(12-14)11-13-5-3-2-4-6-13/h2-6,14,17H,7-12H2,1H3/t14-/m0/s1
• InChI Key： MTRQJONYPRIQNA-AWEZNQCLSA-N
• SMILES： OCCN(C)[C@@H]1CN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 216
• Topological Polar Surface Area: 26.7

Additional information on 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol

Research Brief on 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol (CAS: 1353999-65-1)

This research brief provides an updated overview of the latest findings related to the compound 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol, with the CAS registry number 1353999-65-1. This compound has garnered significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. The brief synthesizes recent studies, highlighting key advancements in synthesis, pharmacological properties, and therapeutic potential.

Recent literature indicates that 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol is a chiral amine derivative with structural features that make it a promising scaffold for targeting neurotransmitter receptors. Its synthesis typically involves asymmetric catalysis, with recent improvements in yield and enantiomeric purity reported in a 2023 study published in the Journal of Medicinal Chemistry. The compound's ability to modulate dopaminergic and serotonergic pathways has been a focal point of preclinical research.

Pharmacological evaluations of 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol have demonstrated its affinity for specific G-protein-coupled receptors (GPCRs), particularly those implicated in neurological disorders. A 2024 study in ACS Chemical Neuroscience revealed its selective binding to dopamine D2 and serotonin 5-HT1A receptors, suggesting potential applications in treating Parkinson's disease and depression. Molecular docking simulations further support its interaction with these targets, as detailed in a recent computational study.

In addition to its neurological applications, emerging research has explored the compound's role in oncology. A 2023 preprint on bioRxiv reported that derivatives of 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol exhibit inhibitory effects on cancer cell proliferation, particularly in glioblastoma models. Mechanistic studies suggest that these effects may be mediated through the modulation of intracellular signaling pathways, though further validation is required.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile. Recent pharmacokinetic studies, such as those presented at the 2024 International Conference on Chemical Biology, highlight issues related to bioavailability and metabolic stability. Researchers are actively investigating prodrug strategies and formulation enhancements to address these limitations.

In conclusion, 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol (CAS: 1353999-65-1) represents a versatile scaffold with significant potential across multiple therapeutic areas. Ongoing research aims to refine its synthesis, elucidate its mechanisms of action, and overcome pharmacological hurdles. This brief underscores the compound's relevance in contemporary drug discovery and the need for continued interdisciplinary collaboration to unlock its full therapeutic potential.